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Compound of Interest

Compound Name: 2,4,5-Trichloroaniline

Cat. No.: B140166

Application Note: GC-MS Analysis of 2,4,5-
Trichloroaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4,5-Trichloroaniline is a chlorinated aromatic amine that is used as an intermediate in the
synthesis of dyes, pigments, and pesticides. Due to its potential toxicity and persistence in the
environment, a sensitive and specific analytical method for its detection and quantification is
crucial. This application note details a robust Gas Chromatography-Mass Spectrometry (GC-
MS) method for the analysis of 2,4,5-Trichloroaniline in environmental samples.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the GC-MS analysis of
2,4,5-Trichloroaniline.

Table 1: Analyte Properties and Retention Time
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Parameter Value Reference

Compound Name 2,4,5-Trichloroaniline N/A

CAS Number 636-30-6 [1]

Molecular Formula CeHaCIsN [1]

Molecular Weight 196.46 g/mol [1112]

GC Column DB-5ms (30 mx 0.25 mm L.D., Agilent Application Note
0.5 um)

Retention Time ~18.2 min Agilent Application Note

Table 2: Mass Spectrometry Parameters (SIM Mode)

Parameter m/z lon Type

Target lon (Quantifier) 195 Molecular lon [M]*
Qualifier lon 1 197 Isotope lon [M+2]*
Qualifier lon 2 160 Fragment lon [M-CI]*

Table 3: Method Performance (Typical Values)

Parameter Value Reference
Limit of Detection (LOD) 0.002 - 0.007 pg/L [3]
Limit of Quantitation (LOQ) 0.01 - 0.03 pg/L [3]
Linearity Range 0.01 - 10 pg/L [3]

Experimental Protocols

This section provides detailed methodologies for the sample preparation and GC-MS analysis
of 2,4,5-Trichloroaniline.
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Sample Preparation (Aqueous Samples)

This protocol is based on the principles of EPA Method 3510C for liquid-liquid extraction.[4]
o Sample Collection: Collect 1-liter agueous samples in clean glass containers.

e pH Adjustment: Adjust the pH of the water sample to >11 with the dropwise addition of 5 M
Sodium Hydroxide (NaOH).

o Extraction:

[¢]

Transfer the pH-adjusted sample to a 2 L separatory funnel.

o Add 60 mL of dichloromethane to the separatory funnel.

o Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.
o Allow the layers to separate for a minimum of 10 minutes.

o Drain the lower organic layer into a collection flask.

o Repeat the extraction two more times with fresh 60 mL portions of dichloromethane,
combining the organic extracts.

e Drying: Dry the combined organic extract by passing it through a funnel containing
anhydrous sodium sulfate.

o Concentration: Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-
D) apparatus or a gentle stream of nitrogen.

 Internal Standard: Add a known amount of an appropriate internal standard (e.g., d5-aniline)
to the final extract before GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of 2,4,5-
Trichloroaniline.

Gas Chromatograph (GC) Conditions:
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GC System: Agilent 7890B GC or equivalent

Column: Agilent J&W DB-5ms, 30 m x 0.25 mm 1I.D., 0.5 um film thickness

Inlet: Split/Splitless injector

Injector Temperature: 250°C

Injection Mode: Splitless

Injection Volume: 1 pL

Carrier Gas: Helium

Flow Rate: 1.2 mL/min (constant flow)

Oven Temperature Program:

o Initial temperature: 40°C, hold for 5 minutes

o Ramp: 12°C/min to 290°C

o Final hold: 290°C for 10 minutes

Mass Spectrometer (MS) Conditions:

MS System: Agilent 5977B MSD or equivalent

lon Source Temperature: 230°C

Quadrupole Temperature: 150°C

Transfer Line Temperature: 280°C

lonization Mode: Electron lonization (El)

Electron Energy: 70 eV

Acquisition Mode: Selected lon Monitoring (SIM)
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e SIM lons:
o Quantifier: m/z 195

o Qualifiers: m/z 197, 160

Experimental Workflow
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Caption: Workflow for the GC-MS analysis of 2,4,5-Trichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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